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Compound of Interest

Compound Name: Gold-193

Cat. No.: B1217023 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals involved in the

production of carrier-free Gold-193 (193Au).

Frequently Asked Questions (FAQs)
Q1: What are the primary methods for producing carrier-free Gold-193?

A1: Carrier-free Gold-193 is typically produced using a particle accelerator by bombarding

natural platinum (Pt) targets with protons or deuterons. The primary nuclear reactions are:

Proton Bombardment:193Ir(p,n)193Pt -> 193Au (via electron capture decay of 193Pt) and

more directly through reactions on platinum isotopes like 194Pt(p,2n)193Au.

Deuteron Bombardment: Reactions on platinum isotopes such as 192Pt(d,n)193Au and

193Ir(d,2n)193Pt -> 193Au.

Q2: Why is "carrier-free" important for radiopharmaceuticals?

A2: "Carrier-free" indicates that the radionuclide of interest is present without any stable

isotopes of the same element. High specific activity, a characteristic of carrier-free

radionuclides, is crucial for radiopharmaceutical preparations to ensure high labeling efficiency

and to minimize the chemical and physiological effects of the administered mass.

Q3: What are the key steps in the overall process of producing carrier-free Gold-193?
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A3: The process can be broken down into three main stages:

Target Preparation: Fabricating a suitable platinum target for irradiation.

Irradiation: Bombarding the platinum target with a proton or deuteron beam in a cyclotron.

Radiochemical Separation: Chemically separating the produced Gold-193 from the bulk

platinum target material and other radionuclidic impurities.

Q4: What is the half-life of Gold-193?

A4: The half-life of Gold-193 is approximately 17.65 hours.[1]

Experimental Protocols
Target Preparation
Natural platinum foils of high purity (99.99% or greater) are typically used. The thickness of the

foil is a critical parameter and depends on the incident particle energy and the desired energy

loss within the target. The foils are often circular discs and are mounted on a target holder that

allows for efficient cooling during irradiation.

Irradiation Parameters
The choice of irradiating particle and energy is crucial for maximizing the yield of 193Au while

minimizing the production of long-lived gold and platinum radioisotope impurities.

Proton Bombardment:

Primary Reaction:194Pt(p,2n)193Au

Optimal Energy Range: The peak of the excitation function for the 194Pt(p,2n)193Au

reaction is in the range of 15-25 MeV.[2][3] Irradiating within this energy window is

recommended.

Deuteron Bombardment:

Primary Reaction:192Pt(d,n)193Au
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Optimal Energy Range: The cross-section for this reaction is significant at lower deuteron

energies, typically in the 10-20 MeV range.[4][5]

Irradiation Time: The duration of the bombardment will depend on the beam current and the

desired activity of 193Au. This is calculated based on the production cross-sections and the

half-life of 193Au.

Radiochemical Separation: TBP Resin Chromatography
This protocol is adapted from the procedure for separating gold and platinum radionuclides

from a deuteron-irradiated platinum target using tri-butyl phosphate (TBP) resin.[6][7]

a. Target Dissolution:

After a sufficient cooling period to allow short-lived isotopes to decay, the irradiated platinum

foil is dissolved.

Dissolution is typically achieved by heating the foil in aqua regia (a mixture of concentrated

nitric acid and hydrochloric acid, usually in a 1:3 molar ratio).

b. Column Preparation:

A chromatography column is prepared with a solid support coated with tri-butyl phosphate

(TBP resin).

The resin is pre-conditioned by washing with the appropriate acid solution, typically

hydrochloric acid, to ensure the desired chemical environment for separation.

c. Separation of Gold from Platinum:

The dissolved target solution, containing both gold and platinum chloro-complexes, is loaded

onto the pre-conditioned TBP resin column.

Gold, in the form of the [AuCl4]- complex, is strongly retained by the TBP resin.

Platinum, as [PtCl6]2-, has a lower affinity for the resin and can be eluted from the column

with an appropriate concentration of hydrochloric acid.
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After the platinum has been washed from the column, the carrier-free Gold-193 can be

eluted using a different solvent, such as dilute nitric acid.[6]

d. Quality Control:

The separated fractions should be analyzed using gamma-ray spectrometry to confirm the

radionuclidic purity of the final Gold-193 product.

The primary gamma-ray emissions for 193Au that can be used for identification are listed in

the data table below.

Quantitative Data
Table 1: Nuclear Reaction Cross-Section Data for 193Au Production

Nuclear Reaction Projectile Energy (MeV) Cross-Section (mb)

natPt(p,x)193Au ~20 ~150

natPt(d,x)193Au ~15 ~200

Note: These are approximate peak cross-section values derived from published graphs and

can vary based on specific experimental conditions.[2][3][4][5]

Table 2: Gamma-Ray Energies and Intensities for 193Au

Energy (keV) Intensity (%)

139.1 11.2

180.1 7.4

259.4 14.0

317.2 8.8

Note: This is a partial list of the most prominent gamma emissions. A full decay scheme should

be consulted for complete analysis.
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Issue Possible Cause(s) Recommended Solution(s)

Low 193Au Yield

- Incorrect beam energy. -

Inaccurate beam current

measurement. - Target

thickness not optimized. -

Inefficient chemical separation.

- Verify the cyclotron energy

calibration. - Ensure the

Faraday cup or other beam

monitoring devices are

accurately calibrated. - Use

SRIM/TRIM calculations to

optimize target thickness for

the desired energy window. -

Check the recovery of gold in

the separation process using a

stable gold tracer.

Radionuclidic Impurities

- Non-optimal irradiation

energy leading to competing

nuclear reactions. - Impurities

in the platinum target material.

- Incomplete chemical

separation.

- Adjust the incident beam

energy to minimize reactions

producing undesirable

isotopes (e.g., long-lived

195Au). - Use high-purity

platinum target material. -

Optimize the separation

chemistry; for TBP resin,

ensure proper column

conditioning and use of

appropriate eluents. Perform

multiple washing steps.

Incomplete Target Dissolution

- Insufficient volume or

concentration of aqua regia. -

Inadequate heating.

- Ensure the platinum foil is

fully submerged in fresh aqua

regia. - Gently heat the

solution to facilitate dissolution,

but avoid excessive boiling

which can lead to loss of

volatile species.

Poor Separation on TBP Resin - Incorrect acid concentration

in the load solution. - Column

overloading. - Improper resin

conditioning.

- Ensure the dissolved target

solution is in the correct

hydrochloric acid concentration

for optimal gold retention. - Do
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not exceed the capacity of the

TBP resin for gold. - Follow the

resin conditioning protocol

precisely.

Presence of Platinum in Gold

Fraction

- Inefficient washing of the TBP

resin after loading. -

Channeling in the

chromatography column.

- Increase the volume of the

platinum elution solution. -

Ensure the resin bed is packed

uniformly to prevent

channeling.
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Caption: Experimental workflow for the production and separation of carrier-free Gold-193.
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Caption: Logical troubleshooting workflow for Gold-193 production issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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